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For Researchers, Scientists, and Drug Development Professionals

Abstract
Quinolinium chlorochromate (QCC) is a stable, mild, and selective oxidizing agent with

significant applications in synthetic organic chemistry. This guide provides an in-depth

exploration of quinolinium chlorochromate, covering its synthesis, physicochemical

properties, and CAS number: 108703-35-1.[1] It details its utility in the selective oxidation of

primary and secondary alcohols and the oxidative cleavage of oximes. The IUPAC name for

this compound is chromium;tris(oxygen(2-));quinoline;chloride.[2] This document serves as a

comprehensive resource, offering detailed experimental protocols, mechanistic insights, and

essential safety and handling procedures to support its effective and safe use in a laboratory

setting.

Introduction
In the realm of synthetic organic chemistry, the selective oxidation of alcohols to carbonyl

compounds is a cornerstone transformation. While numerous chromium(VI)-based reagents

have been developed for this purpose, quinolinium chlorochromate (QCC) has emerged as

a valuable tool due to its stability, selectivity, and efficiency. As a stable yellowish-brown solid,

QCC offers advantages in handling and storage compared to some other chromium oxidants.

[3] It is particularly noted for its ability to selectively oxidize primary alcohols to aldehydes with
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minimal over-oxidation to carboxylic acids, a common challenge with more aggressive

reagents.

This guide aims to provide a detailed technical overview of quinolinium chlorochromate,

moving beyond a general description to offer practical, field-proven insights for researchers and

professionals in drug development and chemical synthesis.

Physicochemical Properties and Identification
A clear understanding of the fundamental properties of a reagent is critical for its effective

application.

Property Value Source

CAS Number 108703-35-1 [1]

IUPAC Name
chromium;tris(oxygen(2-));quin

oline;chloride
[2]

Molecular Formula C₉H₇ClCrNO₃ [1]

Molecular Weight 264.61 g/mol [1]

Appearance Yellowish-brown solid [3]

Stability Stable under normal conditions [3]

Synthesis of Quinolinium Chlorochromate
The preparation of quinolinium chlorochromate is a straightforward procedure, first reported

by Singh et al. in 1986. The synthesis involves the reaction of chromium trioxide with quinoline

in the presence of hydrochloric acid.

Experimental Protocol: Synthesis of Quinolinium
Chlorochromate

Materials:

Chromium trioxide (CrO₃)
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Quinoline

Concentrated Hydrochloric Acid (HCl)

Water (H₂O)

Procedure (Based on Singh et al., 1986):

In a flask, carefully add chromium trioxide to a solution of hydrochloric acid and water.

Cool the resulting solution in an ice bath.

Slowly add quinoline to the cooled solution with continuous stirring.

A yellowish-brown solid will precipitate out of the solution.

Collect the solid by filtration.

Wash the solid with a suitable solvent (e.g., dichloromethane) to remove any unreacted

starting materials.

Dry the product under vacuum to obtain pure quinolinium chlorochromate.

Chromium Trioxide (CrO3)

ReactionQuinoline

Hydrochloric Acid (HCl)

Quinolinium Chlorochromate (QCC)

Click to download full resolution via product page

Caption: Synthesis of Quinolinium Chlorochromate.
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Mechanism of Oxidation
The oxidation of alcohols by quinolinium chlorochromate is believed to proceed through a

mechanism analogous to that of other pyridinium-type halochromates, such as pyridinium

chlorochromate (PCC). The key steps involve the formation of a chromate ester intermediate,

followed by an elimination reaction.

Formation of the Chromate Ester: The alcohol attacks the chromium center of the

quinolinium chlorochromate, leading to the formation of a chromate ester.

Proton Transfer: A proton is transferred from the alcohol's hydroxyl group to one of the

oxygen atoms on the chromium.

Elimination: A base (which can be the quinoline moiety, another alcohol molecule, or the

chloride ion) removes a proton from the carbon bearing the oxygen. This initiates a 1,2-

elimination, forming the carbon-oxygen double bond of the carbonyl group and reducing the

chromium(VI) to a chromium(IV) species.
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Step 1: Chromate Ester Formation

Step 2: Elimination

R₂CHOH

R₂CH-O-CrO₂Cl

Nucleophilic Attack

[C₉H₇NH]⁺[CrO₃Cl]⁻

R₂CH-O-CrO₂ClBase

R₂C=O

Proton Abstraction

Cr(IV) species

Reduction

Click to download full resolution via product page

Caption: Generalized mechanism of alcohol oxidation by QCC.

Applications in Organic Synthesis
Quinolinium chlorochromate is a versatile reagent with applications in several key

transformations in organic synthesis.

Selective Oxidation of Alcohols
The primary and most well-documented application of QCC is the selective oxidation of primary

and secondary alcohols to aldehydes and ketones, respectively.[1] It has been reported to

provide better yields and require shorter reaction times compared to conventional methods in

certain cases.[3]

General Experimental Protocol for Alcohol Oxidation:
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Materials:

Alcohol

Quinolinium chlorochromate (QCC)

Anhydrous dichloromethane (CH₂Cl₂)

Inert adsorbent (e.g., Celite or silica gel)

Procedure:

Suspend quinolinium chlorochromate in anhydrous dichloromethane in a reaction flask

under an inert atmosphere.

Add an inert adsorbent such as Celite to the suspension. This helps in simplifying the

work-up by adsorbing the chromium byproducts.

Add a solution of the alcohol in dichloromethane to the stirred suspension.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with a non-polar solvent like diethyl ether.

Filter the mixture through a pad of silica gel to remove the chromium salts and the

adsorbent.

Concentrate the filtrate under reduced pressure to obtain the crude carbonyl compound,

which can be further purified by distillation or chromatography.

Oxidative Cleavage of Oximes
Quinolinium chlorochromate has been demonstrated to be an efficient reagent for the

regeneration of carbonyl compounds from their corresponding oximes.[4] This transformation is

particularly useful for deprotection strategies in multi-step syntheses. The reaction can be

effectively carried out under microwave irradiation or even under solvent-free conditions using

a pestle and mortar, offering a more environmentally friendly approach.[4]
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Experimental Protocol for Oxidative Cleavage of Oximes (Microwave Irradiation):

Materials:

Oxime

Quinolinium chlorochromate (QCC)

An appropriate solvent (if not solvent-free)

Procedure:

In a microwave-safe vessel, mix the oxime with quinolinium chlorochromate.

Irradiate the mixture in a microwave reactor at a suitable power and for a predetermined

time.

Monitor the reaction by TLC.

After completion, extract the product with a suitable organic solvent.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the carbonyl

compound.

Safety and Handling
As with all chromium(VI) reagents, quinolinium chlorochromate must be handled with

appropriate safety precautions due to its toxicity and oxidizing properties. While a specific

Safety Data Sheet (SDS) for quinolinium chlorochromate is not readily available in public

databases, the safety protocols for closely related compounds like pyridinium chlorochromate

(PCC) and quinolinium dichromate provide essential guidance.

Hazard Statements (based on analogous compounds):

May intensify fire; oxidizer.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b561640?utm_src=pdf-body
https://www.benchchem.com/product/b561640?utm_src=pdf-body
https://www.benchchem.com/product/b561640?utm_src=pdf-body
https://www.benchchem.com/product/b561640?utm_src=pdf-body
https://dokumen.pub/chromium-vi-reagents-synthetic-applications-springerbriefs-in-molecular-science-9783642208164-3642208169.html
https://www.sci-hub.st/10.1002/chin.200321072
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause an allergic skin reaction.[3][4]

May cause cancer by inhalation.[3][4]

Very toxic to aquatic life with long-lasting effects.[3][4]

Precautionary Measures:

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles.

Use a full-face respirator with an appropriate cartridge if there is a risk of inhaling dust.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Keep away from heat, sparks, open flames, and other ignition sources.

Avoid contact with combustible materials, reducing agents, and strong acids.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials.

Disposal:

Dispose of as hazardous waste in accordance with local, state, and federal regulations.

Do not discharge into drains or the environment.

Conclusion
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Quinolinium chlorochromate is a valuable and versatile reagent for selective oxidations in

organic synthesis. Its stability, ease of preparation, and efficiency in oxidizing alcohols and

cleaving oximes make it a practical alternative to other chromium-based oxidants. By adhering

to the detailed protocols and safety guidelines presented in this guide, researchers and drug

development professionals can effectively and safely leverage the synthetic potential of

quinolinium chlorochromate in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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